Cas no 384373-33-5 (ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate
• CAS No: 384373-33-5
• MF: C₂₂H₂₁BrClFO₄
• MW: 483.755148649216
• CID: 6207407
• PubChem ID: 1935415
• Update Time: 2025-06-30

ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate
• F1190-0284
• 384373-33-5
• ethyl 6-bromo-2-tert-butyl-5-[(2-chloro-6-fluorophenyl)methoxy]-1-benzofuran-3-carboxylate
• AKOS002163792
• ethyl 6-bromo-2-(tert-butyl)-5-((2-chloro-6-fluorobenzyl)oxy)benzofuran-3-carboxylate

• Inchi： 1S/C22H21BrClFO4/c1-5-27-21(26)19-12-9-18(28-11-13-15(24)7-6-8-16(13)25)14(23)10-17(12)29-20(19)22(2,3)4/h6-10H,5,11H2,1-4H3
• InChI Key： BYVNWIYFSYOQFT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC(=C2C(=O)OCC)C(C)(C)C)OCC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 482.02958g/mol
• Monoisotopic Mass: 482.02958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate

Ethyl 6-Bromo-2-Tert-Butyl-5-(2-Chloro-6-Fluorophenyl)Methoxy-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate, with CAS No. 384373-33-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzofuran ring system, a bromine atom at position 6, a tert-butyl group at position 2, and a methoxy substituent attached to a chloro-fluorophenyl group at position 5. The ethyl ester functionality at position 3 further enhances its versatility in various chemical applications.

The synthesis of ethyl 6-bromo derivatives has been extensively explored due to their potential as intermediates in the development of bioactive compounds. Recent studies have highlighted the importance of bromine substitution in modulating the pharmacokinetic properties of such molecules. For instance, the bromine atom at position 6 in this compound contributes to its stability and bioavailability, making it a promising candidate for drug delivery systems. The tert-butyl group at position 2 plays a critical role in enhancing the lipophilicity of the molecule, which is essential for its absorption across biological membranes.

The methoxy group attached to the chloro-fluorophenyl moiety at position 5 introduces additional electronic effects that influence the compound's reactivity and selectivity. This substitution pattern has been shown to enhance the molecule's ability to interact with specific biological targets, such as enzymes and receptors. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable tool in anticancer drug discovery.

The benzofuran ring system is a key structural feature of this compound, providing a rigid framework that facilitates molecular recognition and binding. The substitution pattern on the benzofuran ring has been optimized to maximize its interaction with biological targets while maintaining stability under physiological conditions. This makes it an attractive candidate for use in targeted drug delivery systems and diagnostic agents.

From an industrial perspective, the synthesis of ethyl 6-bromo derivatives involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has enabled the efficient production of this compound with high purity and yield. Its applications extend beyond pharmaceuticals, as it has been explored for use in agrochemicals and advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of ethyl 6-bromo derivatives. Quantum mechanical calculations have revealed that the bromine atom at position 6 significantly influences the molecule's electron distribution, which is critical for its interaction with biological targets. This information has been instrumental in guiding the design of new analogs with enhanced therapeutic potential.

In conclusion, ethyl 6-bromo-2-tert-butyl-5-(2-chloro-6-fluorophenyl)methoxy-1-benzofuran-3-carboxylate represents a cutting-edge compound with diverse applications in modern chemistry. Its unique structure and functional groups make it an invaluable tool for researchers in various fields, from drug discovery to materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.